Cas no 56377-64-1 ( )

  structure
  structure
Product Name: 
CAS No:56377-64-1
MF:C22H28O7
MW:404.453527450562
CID:945290
PubChem ID:5968359
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [(7Z,10E)-9-acetyloxy-6-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-4,5,9,11a-tetrahydro-3aH-cyclodeca[b]furan-4-yl] (E)-2-methylbut-2-enoate
    • AC1NZNIJ
    • Acetyldeoxytifructicin
    • DEOXYTIFRUTICIN HM-2, ACETYL
    • NSC329689
    • NSC-329689
    • DTXSID90421543
    • 56377-64-1
    •  
    • Inchi: 1S/C22H28O7/c1-7-12(2)20(24)29-18-11-22(6,26)9-8-16(27-15(5)23)13(3)10-17-19(18)14(4)21(25)28-17/h7-10,16-19,26H,4,11H2,1-3,5-6H3/b9-8-,12-7+,13-10+
    • InChI Key: ZEOMKAKQYBAFHV-QTDYAMHJSA-N
    • SMILES: O1C(C(=C)C2C1C=C(C)C(C=CC(C)(CC2OC(/C(=C/C)/C)=O)O)OC(C)=O)=O |c:7,11|

Computed Properties

  • Exact Mass: 404.18354
  • Monoisotopic Mass: 404.18350323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 804
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • PSA: 99.13
  • LogP: 2.55110
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